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Compound of Interest

Compound Name: 4-Hydroxy-3-nitrobenzaldehyde

Cat. No.: B041313 Get Quote

An In-depth Technical Guide to the Physical
Properties of 4-Hydroxy-3-nitrobenzaldehyde
This technical guide provides a comprehensive overview of the key physical properties of 4-
Hydroxy-3-nitrobenzaldehyde, with a specific focus on its melting and boiling points. This

document is intended for researchers, scientists, and professionals in the field of drug

development who require precise data and experimental methodologies related to this

compound.

Core Physical Properties
4-Hydroxy-3-nitrobenzaldehyde is a yellow to brown crystalline powder.[1][2] It is an

important intermediate in the synthesis of various pharmaceutical compounds, including

potential antimalarial and antifilarial agents.[1][2]

The following table summarizes the key physical properties of 4-Hydroxy-3-
nitrobenzaldehyde, compiled from various chemical data sources.
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Property Value Source

Molecular Formula C₇H₅NO₄ [3][4]

Molecular Weight 167.12 g/mol [3][4]

Melting Point 137.0 - 145.0 °C [5]

140 - 142 °C (lit.) [1][2][6][7]

142 °C [8]

141.0 to 145.0 °C

140.00 °C [3]

Boiling Point 275.00 °C [3]

295.67 °C (rough estimate) [1][7]

Flash Point 124.30 °C [3]

Appearance
Pale yellow to yellow to brown

powder/crystal
[5]

Experimental Protocols
The determination of accurate melting and boiling points is crucial for the identification and

purity assessment of chemical compounds. The following sections detail the standard

laboratory procedures for these measurements.

The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range. The presence

of impurities typically lowers and broadens the melting point range.[9][10]

Apparatus:

Melting point apparatus (e.g., Thiele tube or a digital instrument like DigiMelt)

Capillary tubes (sealed at one end)

Thermometer
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Heating medium (e.g., paraffin oil)

Spatula

Porous plate

Procedure:

Sample Preparation: A small amount of the dry 4-Hydroxy-3-nitrobenzaldehyde is finely

powdered on a porous plate.[11]

Capillary Tube Loading: The open end of a capillary tube is pushed into the powdered

sample. The tube is then tapped gently to pack the sample into the sealed end. This process

is repeated until a column of 2-3 mm of the sample is obtained.[9][11]

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb. The assembly is then placed in the melting point apparatus.

[11]

Heating: The apparatus is heated gently. The rate of heating should be slow, approximately

1-2 °C per minute, as the temperature approaches the expected melting point.[9]

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire sample becomes a clear

liquid is recorded as the end of the melting range.[10]

Repetition: The experiment should be repeated with a fresh sample and a new capillary tube

to ensure accuracy.[11]

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

of the gas above it.

Apparatus:

Small test tube (fusion tube)

Capillary tube (sealed at one end)
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Thermometer

Heating apparatus (e.g., aluminum block or liquid bath)

Stand and clamp

Procedure:

Sample Preparation: A few drops of the substance (if in liquid form) are placed into a fusion

tube. Since 4-Hydroxy-3-nitrobenzaldehyde is a solid at room temperature, it would first

need to be melted for a boiling point determination at atmospheric pressure, or more

commonly, the boiling point is determined under reduced pressure to prevent decomposition.

Capillary Inversion: A capillary tube, sealed at one end, is placed inverted into the fusion tube

containing the liquid sample.[12]

Apparatus Setup: The fusion tube is attached to a thermometer and heated in a suitable

apparatus.[12]

Heating and Observation: The apparatus is heated until a rapid and continuous stream of

bubbles emerges from the open end of the inverted capillary tube.[12] Heating is then

stopped.

Boiling Point Reading: The liquid will begin to enter the capillary tube as the apparatus cools.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.[12]

Visualizations
The following diagrams illustrate the experimental workflows and conceptual relationships

relevant to the physical properties discussed.
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Start

Sample Preparation:
Powder the solid

Loading:
Pack sample into capillary tube

Apparatus Setup:
Attach capillary to thermometer

and place in heating block

Heating:
Heat slowly (1-2 °C/min)

Observation:
Record temperature range

from first liquid to completely molten

End
 

Start

Sample Preparation:
Place liquid in fusion tube

Insert inverted
sealed capillary tube

Apparatus Setup:
Attach tube to thermometer
and place in heating block

Heating:
Heat until a steady stream

of bubbles emerges

Cooling:
Stop heating and allow to cool

Observation:
Record temperature when liquid

enters the capillary tube

End
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Influencing Factors

Physical Properties

Molecular Weight

Melting Point affects

Boiling Point

 affects

Intermolecular Forces
(e.g., H-bonding, dipole-dipole)

 affects

 affects

Purity of Sample

 affects
(lowers & broadens)

External Pressure  affects

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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